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Compound of Interest

Compound Name:
4-(Benzyloxy)-2-bromo-5-

methoxybenzaldehyde

CAS No.: 40705-22-4

Cat. No.: B1268771

Get Quote

Executive Summary & Compound Identity
4-(Benzyloxy)-2-bromo-5-methoxybenzaldehyde (CAS: 100086-63-3) is a critical

pharmaceutical intermediate, primarily utilized in the synthesis of quinazoline-based tyrosine

kinase inhibitors (TKIs) such as Vandetanib (ZD6474).

As a specialized intermediate rather than a final marketed drug, comprehensive public

toxicological datasets (e.g., chronic carcinogenicity studies) are limited. Consequently, safety

assessment relies on Read-Across methodologies, Quantitative Structure-Activity Relationship

(QSAR) analysis, and functional group reactivity profiling.

This guide synthesizes available physicochemical data with predictive toxicology to establish a

handling framework for research environments.
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Parameter Details

CAS Number 100086-63-3

Molecular Formula C₁₅H₁₃BrO₃

Molecular Weight 321.17 g/mol

Key Functional Groups
Aryl Aldehyde (Electrophile), Aryl Bromide

(Halogen), Benzyl Ether (Protecting Group)

Physical State Solid (typically off-white to pale yellow powder)

Primary Application
Precursor for Vandetanib (VEGFR/EGFR

inhibitor) synthesis

In Silico & Structural Alert Analysis (QSAR)
Expert Insight: In the absence of empirical animal data, we analyze the "warheads" on the

molecule to predict biological reactivity.

The Aldehyde Electrophile (Protein Binding)
The aldehyde moiety at the C-1 position is the primary driver of acute toxicity and sensitization.

Mechanism: Aldehydes act as electrophiles, reacting with nucleophilic amino acid residues

(lysine, cysteine) on proteins to form Schiff bases.

Toxicological Implication: This haptenization process is the mechanistic basis for Skin

Sensitization (Category 1). High reactivity also correlates with non-specific cytotoxicity in

mucosal membranes (eyes/lungs).

The Aryl Bromide & Benzyl Ether
Aryl Bromide (C-2): Generally stable under physiological conditions but introduces

lipophilicity (LogP increase), enhancing membrane permeability.

Benzyl Ether (C-4): Acts as a metabolic "soft spot." In vivo, this group is susceptible to O-

dealkylation, releasing the benzyl group and exposing a phenol.
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Genotoxicity Alerts
Benzaldehyde derivatives can exhibit weak mutagenicity in in vitro assays due to DNA cross-

linking potential, though the steric bulk of the bromine and benzyloxy groups may mitigate this

compared to smaller aldehydes.

GHS Classification & Handling Framework
Derived from structural analogs (e.g., 4-benzyloxybenzaldehyde, 3,4,5-

trimethoxybenzaldehyde) and functional group analysis.

Hazard Classification (GHS)
Researchers must treat this compound with the following default classification until specific

data proves otherwise:

Hazard Class Category Hazard Statement Rationale

Acute Toxicity (Oral) Cat 4
H302: Harmful if

swallowed

Analogous to

benzaldehyde

derivatives; aldehyde

reactivity.

Skin Irritation Cat 2
H315: Causes skin

irritation

Electrophilic attack on

dermal proteins.

Eye Irritation Cat 2A
H319: Causes serious

eye irritation

High sensitivity of

ocular mucous

membranes to

aldehydes.

Skin Sensitization Cat 1
H317: May cause

allergic skin reaction

Schiff base formation

(Haptenization).

STOT - SE Cat 3
H335: May cause

respiratory irritation

Inhalation of

dust/fines.

Handling Protocols
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Engineering Controls: All weighing and transfer operations must be conducted inside a

Chemical Fume Hood or Powder Containment Enclosure to prevent inhalation of fines.

PPE: Nitrile gloves (double-gloving recommended due to potential for organic solubility),

safety goggles, and lab coat.

Decontamination: In case of spill, neutralize with a dilute sodium bisulfite solution (reacts

with aldehyde) before cleaning with soap and water.

Metabolic Fate & Reactivity Pathways
Understanding how the body (or a cell culture system) processes this molecule is vital for

interpreting assay results.

Metabolic Pathway Diagram
The following diagram illustrates the synthesis context and the predicted metabolic breakdown

(Phase I metabolism).
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Figure 1: Synthesis context (Vanillin to Vandetanib) and predicted metabolic fate via oxidation

(ALDH) and debenzylation (CYP450).[1][2][3][4][5][6][7][8][9][10]

Experimental Toxicology Framework
For researchers needing to generate empirical data, do not rely on generic assays. Use these

specific protocols validated for aldehyde-containing intermediates.
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Workflow for Toxicity Assessment

Tier 1: In Vitro Screening

Tier 2: Genotoxicity

Start: Toxicity Assessment

Cytotoxicity (MTT Assay)
Cell Line: HepG2 or A549

Reactivity (DPRA)
Target: Cysteine/Lysine Depletion

Ames Test (OECD 471)
Strains: TA98, TA100

Data Evaluation

Proceed to In Vivo
(If required)

Negative Mutagenicity

Stop: High Tox Identified
Redesign Candidate

Positive Mutagenicity
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Figure 2: Tiered toxicological assessment workflow prioritizing cytotoxicity and genotoxicity

screening.

Detailed Protocols
Protocol A: Direct Peptide Reactivity Assay (DPRA)
Purpose: To quantify skin sensitization potential (OECD TG 442C) by measuring the aldehyde's

reactivity with synthetic peptides.

Preparation: Dissolve test compound in Acetonitrile (ACN) to 100 mM.
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Incubation: Mix compound with Cysteine- and Lysine-containing peptides (1:10 and 1:50

molar ratios respectively) in phosphate buffer (pH 7.5).

Duration: Incubate for 24 hours at 25°C in the dark.

Analysis: Quantify remaining non-reacted peptide via HPLC-UV (220 nm).

Interpretation: >13.89% average peptide depletion indicates a Sensitizer.

Protocol B: Bacterial Reverse Mutation (Ames Test)
Purpose: To assess mutagenicity caused by the aldehyde/bromide groups (OECD TG 471).

Strains:S. typhimurium TA98 (frameshift) and TA100 (base-pair substitution).

Activation: Perform with and without S9 metabolic activation (to mimic liver metabolism).

Dosing: 5 concentrations (e.g., 5, 15, 50, 150, 500 µ g/plate ).

Self-Validation: Include positive controls (e.g., Benzo[a]pyrene) and negative controls

(DMSO).

Note: Aldehydes can be bactericidal; ensure the highest dose does not kill the background

lawn, which would yield false negatives.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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